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Compound of Interest

Compound Name:
4-Chloro-2,6-dimethyl-3-

nitropyridine

Cat. No.: B103006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-2,6-dimethyl-3-nitropyridine is a halogenated and nitrated pyridine derivative. Its

chemical structure, featuring a pyridine ring substituted with chloro, nitro, and methyl groups,

makes it a versatile intermediate in organic synthesis. This compound serves as a critical

building block in the development of various agrochemicals and pharmaceuticals.[1] Its utility

stems from the reactivity of the chloro and nitro groups, which can be targeted for various

chemical transformations to build more complex molecular architectures. This guide provides

an in-depth overview of the core physical and chemical properties of 4-Chloro-2,6-dimethyl-3-
nitropyridine, along with relevant experimental methodologies.

Core Physical and Chemical Properties
The key physical and chemical identifiers for 4-Chloro-2,6-dimethyl-3-nitropyridine are

summarized in the table below. This data is essential for its proper handling, storage, and

application in experimental settings.
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Property Value Citation(s)

CAS Number 15513-48-1 [1][2]

Molecular Formula C₇H₇ClN₂O₂ [1][2]

Molecular Weight 186.60 g/mol [1]

Appearance
White to light yellow

powder/crystal
[1][3]

Melting Point 70-75 °C [1][3][4]

Boiling Point 270.3 ± 35.0 °C (Predicted) [5]

Purity ≥ 98% (by GC) [1][3]

Synonyms 4-Chloro-3-nitro-2,6-lutidine [1][3]

Storage Conditions Store at 2 - 8 °C [1]

Experimental Protocols
The determination of a compound's physical properties is fundamental to its characterization.

Below is a detailed, generalized protocol for determining the melting point of a crystalline solid

like 4-Chloro-2,6-dimethyl-3-nitropyridine using a modern digital melting point apparatus.

Melting Point Determination Protocol
The melting point is a critical indicator of a compound's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure crystalline compound, while impurities tend to depress and

broaden the melting range.

Objective: To determine the melting point range of a solid crystalline sample.

Materials:

4-Chloro-2,6-dimethyl-3-nitropyridine sample

Capillary tubes (sealed at one end)
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Digital melting point apparatus (e.g., DigiMelt or similar)

Spatula

Mortar and pestle (optional, if sample is not a fine powder)

Procedure:

Sample Preparation:

Ensure the sample is completely dry.[6]

If the sample consists of large crystals, gently grind it into a fine powder using a mortar

and pestle. This ensures uniform packing and heat transfer.[7]

Tap the open end of a capillary tube into the powdered sample to collect a small amount of

material.

Gently tap the sealed end of the capillary tube on a hard surface to pack the sample down

into the bottom. The packed sample height should be approximately 1-2 mm.[8]

Apparatus Setup:

Turn on the digital melting point apparatus and allow it to stabilize.

Set the starting temperature to at least 15-20°C below the expected melting point.[9] For

an unknown, a rapid preliminary run can be performed to find an approximate range.[9]

Set a slow ramp rate, typically 1-2°C per minute, to ensure thermal equilibrium is

maintained.[8]

Measurement:

Insert the packed capillary tube into the heating block of the apparatus.[6]

Begin the heating program.

Observe the sample through the viewing lens.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.westlab.com/blog/measuring-melting-point
https://www.scribd.com/document/703986528/11-Experiment-3-1
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://jan.ucc.nau.edu/~jkn/235Manual
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue observing and record the temperature at which the last solid crystal melts into a

liquid (the end of the melting range).[7]

Post-Measurement:

Allow the apparatus to cool down.

Dispose of the used capillary tube in the designated glass waste container.

For high accuracy, repeat the determination with two more samples to ensure consistency.

Visualizations: Synthesis and Experimental
Workflow
The following diagrams, generated using Graphviz, illustrate key logical and experimental

processes related to 4-Chloro-2,6-dimethyl-3-nitropyridine.

Synthesis Pathway
The following diagram outlines a patented method for the synthesis of 4-Chloro-2,6-dimethyl-
3-nitropyridine, showcasing the progression from the initial raw material to the final product

through key chemical transformations.[10]
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Caption: Synthesis of 4-Chloro-2,6-dimethyl-3-nitropyridine.

Experimental Workflow: Melting Point Determination
This workflow diagram illustrates the sequential steps involved in determining the melting point

of a solid sample, as detailed in the experimental protocol.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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